N-(3-Methyl-1,1-dioxothiolan-3-yl)-4-(prop-2-enoylamino)benzamide

• IUPAC Name: N-(3-methyl-1,1-dioxothiolan-3-yl)-4-(prop-2-enoylamino)benzamide
• InChI: InChI=1S/C15H18N2O4S/c1-3-13(18)16-12-6-4-11(5-7-12)14(19)17-15(2)8-9-22(20,21)10-15/h3-7H,1,8-10H2,2H3,(H,16,18)(H,17,19)
• InChI Key: ZGPXOHNYHZHMTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)NC(=O)C2=CC=C(C=C2)NC(=O)C=C
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

N-(3-Methyl-1,1-dioxothiolan-3-yl)-4-(prop-2-enoylamino)benzamide, commonly known as MPTP, is a chemical compound that has been extensively studied for its biochemical and physiological effects on the human body. MPTP was first synthesized in 1976 as a byproduct during the production of a synthetic heroin substitute, and it was later discovered to cause Parkinson's disease-like symptoms in humans.

Mechanism of Action

MPTP is converted into its toxic metabolite, MPP+, by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ is then taken up by dopamine transporters in the dopaminergic neurons, where it accumulates and causes oxidative stress and mitochondrial dysfunction, ultimately leading to cell death.
Biochemical and Physiological Effects:
MPTP-induced Parkinsonism is characterized by a loss of dopaminergic neurons in the substantia nigra, resulting in a decrease in dopamine levels in the brain. This leads to a range of motor symptoms, including tremors, rigidity, and bradykinesia. MPTP has also been shown to cause cognitive and behavioral deficits, as well as changes in neurotransmitter levels and gene expression.

Advantages and Limitations for Lab Experiments

MPTP is a widely used research tool for studying Parkinson's disease, as it provides a reproducible model of the disease that mimics many of the key features of human Parkinson's. However, MPTP has some limitations as a research tool, including its toxicity and the fact that it does not fully replicate the complex pathogenesis of Parkinson's disease.

Future Directions

There are several potential future directions for research on MPTP and its role in Parkinson's disease. One area of research is focused on developing more selective MAO-B inhibitors that can prevent the conversion of MPTP into its toxic metabolite. Another area of research is focused on identifying new therapeutic targets for Parkinson's disease based on the molecular mechanisms underlying MPTP-induced cell death. Additionally, there is ongoing research into the use of MPTP as a model for other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.

Synthesis Methods

MPTP can be synthesized in a number of ways, but the most common method involves the reaction of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) with thionyl chloride in the presence of an acid catalyst. The resulting product is then reacted with 4-(prop-2-enoylamino)benzamide to yield MPTP.

Scientific Research Applications

MPTP has been extensively studied for its potential use as a research tool for studying Parkinson's disease. MPTP is known to selectively damage the dopaminergic neurons in the substantia nigra region of the brain, resulting in a loss of dopamine-producing cells and subsequent Parkinson's-like symptoms. This makes MPTP an ideal model for studying the pathogenesis of Parkinson's disease and for testing potential therapeutic interventions.